4,5-Difluoro-ortho-xylene

• Molecular Formula: C8H8F2
• Molecular Weight: 142.15 g/mol
• IUPAC Name: 1,2-difluoro-4,5-dimethylbenzene
• InChI: InChI=1S/C8H8F2/c1-5-3-7(9)8(10)4-6(5)2/h3-4H,1-2H3
• InChI Key: DDEXEXKNWFMJMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)F)F

Description

4,5-Difluoro-ortho-xylene is a useful research compound. Its molecular formula is C8H8F2 and its molecular weight is 142.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5-chloro-1,2-dimethyl-4,4,5-trifluorocyclohexene of 12.6 g prepared in Example 14 was added 1.0 g of benzyltriethylammonium chloride, and then the reaction mixture was heated to 80° C. followed by slowly adding 40 g of 50% aqueous sodium hydroxide solution for 30 min. The reaction mixture was stirred for additional 2 hours at 80° C., and then the resultant was purified by steam distillation followed by separating the aqueous layer. The organic layer was dried with calcium chloride, and then 7.3 g of the desired product was collected by fractional distillation at temperature 150° C. as a colorless liquid.